Cas no 1177135-38-4 (Carbonic acid-guanidine (1:1))

• Product Name: Carbonic acid-guanidine (1:1)
• CAS No: 1177135-38-4
• MF: C₂H₇N₃O₃
• MW: 121.095279932022
• CID: 4683585
• Update Time: 2023-08-14

Carbonic acid-guanidine (1:1) Chemical and Physical Properties

Names and Identifiers

• carbonic acid - guanidine (1:1)
• guanidinium bicarbonate
• Spectrum_000137
• Spectrum3_000767
• Spectrum5_001568
• Spectrum2_000849
• Spectrum4_000790
• KBioSS_000597
• KBioGR_001240
• KSC172G3T
• Guanidine; carbonate (1:1)
• DivK1c_000463
• SPECTRUM1500761
• SPBio_000837
• KBio1_000463
• KBio3_001634
• KBio2_000597
• KBio2_005733
• KBio2_003165
• HMS501H05
• NSC2171
• NINDS_000463
• KMSRVXJGTIRNNK-UHFFFAOYSA-N
• NSC146175
• BB
• Carbonic acid-guanidine (1:1)

• Inchi： 1S/CH5N3.CH2O3/c2*2-1(3)4/h(H5,2,3,4);(H2,2,3,4)
• InChI Key： KMSRVXJGTIRNNK-UHFFFAOYSA-N
• SMILES： OC(=O)O.NC(=N)N

Computed Properties

• Exact Mass: 121.049
• Monoisotopic Mass: 121.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 52.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133

Experimental Properties

• Boiling Point: 132.9°Cat760mmHg
• Flash Point: 34.2°C